Cas no 2227768-58-1 (rac-(1R,3S)-2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,3S)-2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropan-1-amine
• CAS No: 2227768-58-1
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 6290566
• PubChem ID: 165981115
• Update Time: 2025-06-26

rac-(1R,3S)-2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropan-1-amine
• 2227768-58-1
• EN300-1764585

• Inchi： 1S/C8H12N2S/c1-8(2)6(7(8)9)5-3-10-4-11-5/h3-4,6-7H,9H2,1-2H3/t6-,7-/m0/s1
• InChI Key： YIWBBYNDASJTOI-BQBZGAKWSA-N
• SMILES： S1C=NC=C1[C@H]1[C@@H](C1(C)C)N

Computed Properties

• Exact Mass: 168.07211956g/mol
• Monoisotopic Mass: 168.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.2Ų

Additional information on rac-(1R,3S)-2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropan-1-amine

Introduction to rac-(1R,3S)-2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropan-1-amine (CAS No. 2227768-58-1)

Rac-(1R,3S)-2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropan-1-amine (CAS No. 2227768-58-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclopropanamines and features a cyclopropane ring substituted with a thiazole moiety and two methyl groups. The racemic nature of the compound indicates the presence of both enantiomers, which can have distinct biological activities and pharmacological profiles.

The development and study of rac-(1R,3S)-2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropan-1-amine have been driven by its potential as a lead compound in drug discovery. Recent research has focused on elucidating its mechanism of action and evaluating its efficacy in various biological assays. One of the key areas of interest is its interaction with specific receptors and enzymes, which can provide insights into its potential therapeutic uses.

In the context of medicinal chemistry, rac-(1R,3S)-2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropan-1-amine has been investigated for its ability to modulate G protein-coupled receptors (GPCRs), a family of receptors that play crucial roles in many physiological processes. GPCRs are involved in signal transduction pathways and are targets for a wide range of therapeutic agents. Studies have shown that this compound can selectively bind to certain GPCRs, potentially modulating their activity and downstream signaling cascades.

Another area of research involves the evaluation of rac-(1R,3S)-2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropan-1-amine as an inhibitor of specific enzymes. Enzyme inhibitors are important in drug development as they can block or reduce the activity of enzymes involved in disease pathways. For instance, this compound has been tested for its ability to inhibit kinases, which are enzymes that play critical roles in cell signaling and are often dysregulated in diseases such as cancer and inflammatory disorders.

The pharmacokinetic properties of rac-(1R,3S)-2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropan-1-amine have also been studied to understand its behavior in biological systems. Pharmacokinetics involves the absorption, distribution, metabolism, and excretion (ADME) of a compound. Understanding these properties is crucial for optimizing drug delivery and dosing regimens. Research has shown that this compound exhibits favorable ADME properties, making it a promising candidate for further development.

In addition to its potential therapeutic applications, rac-(1R,3S)-2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropan-1-amine has been studied for its safety profile. Toxicology assessments are essential to ensure that a compound is safe for use in humans. Preclinical studies have indicated that this compound has a favorable safety profile with minimal toxicity at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of rac-(1R,3S)-2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropan-1-amine has been optimized to improve yield and purity. Various synthetic routes have been explored to produce this compound efficiently on both laboratory and industrial scales. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact. Recent advancements in synthetic chemistry have led to the development of more sustainable and efficient methods for producing this compound.

Clinical trials are an essential step in the drug development process. While preclinical studies provide valuable insights into the potential benefits and risks of a compound, clinical trials are necessary to confirm these findings in human subjects. Phase I trials focus on assessing the safety and tolerability of the compound at different doses. Phase II trials evaluate efficacy and further assess safety in a larger group of patients with the target disease or condition. Phase III trials involve large-scale testing to confirm efficacy and monitor adverse effects before regulatory approval.

The future prospects for rac-(1R,3S)-2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropan-1-amine are promising. Ongoing research aims to refine its structure through chemical modifications to enhance its pharmacological properties and reduce potential side effects. Additionally, efforts are being made to develop more potent analogs with improved selectivity for specific targets.

In conclusion, rac-(1R,3S)-2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropan-1-amine (CAS No. 2227768-58-1) is a promising compound with potential applications in medicinal chemistry and drug discovery. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development. Continued research will likely uncover new insights into its mechanisms of action and therapeutic potential.